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Compound of Interest

Compound Name: Naltrexone-d3

Cat. No.: B1141332

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. Naltrexone-d3, particularly when supplied as a Certified Reference Material (CRM)
in a methanol solution, requires strict adherence to hazardous waste disposal protocols. This
guide provides essential, step-by-step information for the safe and compliant disposal of
Naltrexone-d3.

The primary hazard associated with Naltrexone-d3 CRM is the solvent in which it is dissolved:
methanol. Methanol is a highly flammable and toxic liquid. Therefore, the disposal procedure is
governed by regulations for flammable and toxic chemical waste. The presence of deuterium, a
stable, non-radioactive isotope of hydrogen, does not alter the fundamental chemical hazards
of the Naltrexone molecule or the solvent, and thus does not necessitate special disposal
procedures beyond those for its non-deuterated counterpart in the same solvent. Naltrexone
itself is not classified as a controlled substance, meaning disposal does not fall under the
purview of the Drug Enforcement Administration (DEA).

Immediate Safety and Handling

Before beginning any disposal process, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including:

o Safety Goggles: To protect from splashes.

o Chemical-Resistant Gloves: Nitrile gloves are suitable for handling methanol.
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o Laboratory Coat: To protect skin and clothing.

All handling of Naltrexone-d3 in methanol should be conducted within a certified chemical
fume hood to prevent the inhalation of toxic vapors.

Step-by-Step Disposal Procedure

The disposal of Naltrexone-d3 must comply with local, state, and federal regulations, such as
those set forth by the Environmental Protection Agency (EPA) under the Resource
Conservation and Recovery Act (RCRA).

¢ \Waste Identification and Classification:

o Naltrexone-d3 in methanol is classified as hazardous waste due to its ignitability and
toxicity.

o Consult the Safety Data Sheet (SDS) for specific hazard information.
e Segregation and Collection:

o Do not mix Naltrexone-d3 waste with other waste streams unless explicitly permitted by
your institution's hazardous waste management plan.

o Collect the waste in a designated, properly labeled, and sealed hazardous waste
container. The container should be made of a material compatible with methanol (e.g.,
glass or specific types of plastic).

o The container must be clearly labeled with the words "Hazardous Waste," the full chemical
names of the contents (Naltrexone-d3, Methanol), and the associated hazards (e.g.,
"Flammable," "Toxic").

e Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

o This area should be away from sources of ignition, such as heat, sparks, or open flames.
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o Ensure secondary containment is in place to capture any potential leaks.

o Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Professional disposal services will typically transport the waste to a permitted facility for
incineration, which is the preferred method for flammable organic solvents.[1]

o Never dispose of Naltrexone-d3 in methanol down the drain or in regular trash.

Data Presentation: Hazard Classification

Hazard Primary Disposal

Component CAS Number o
Classification Concern

Acute Toxicity (if ]
Naltrexone-d3 1261080-26-5 ) Chemical waste
ingested)

Flammable Liquid,
Acute Toxicity (oral,
Methanol 67-56-1 dermal, inhalation), Ignitability, Toxicity
Specific Target Organ
Toxicity

Experimental Protocols

This document provides operational guidance for disposal and does not cite specific
experimental protocols. All laboratory procedures involving Naltrexone-d3 should be
conducted in accordance with your institution's established research protocols and safety

guidelines.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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